Cas no 863767-87-7 (Benzenepentanoic acid,4-(methoxycarbonyl)-)

• Product Name: Benzenepentanoic acid,4-(methoxycarbonyl)-
• CAS No: 863767-87-7
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 718512
• PubChem ID: 11368350
• Update Time: 2025-04-19

Benzenepentanoic acid,4-(methoxycarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid,4-(methoxycarbonyl)-
• Benzenepentanoic acid, 4-(methoxycarbonyl)- (9CI)
• 5-[4-(methoxycarbonyl)phenyl]valeric acid
• SCHEMBL2263222
• 863767-87-7
• Benzenepentanoic acid, 4-(methoxycarbonyl)-
• 5-[4-(Methoxycarbonyl)phenyl]pentanoic acid
• VOYPUGYBEYBCCN-UHFFFAOYSA-N

• Inchi： 1S/C13H16O4/c1-17-13(16)11-8-6-10(7-9-11)4-2-3-5-12(14)15/h6-9H,2-5H2,1H3,(H,14,15)
• InChI Key： VOYPUGYBEYBCCN-UHFFFAOYSA-N
• SMILES： OC(CCCCC1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6Ų